Cas no 1266915-66-5 (8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1266915-66-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4584404
• PubChem ID: 59485569
• Update Time: 2025-06-12

8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 8-(1,1-dimethylethyl)-

• Inchi： 1S/C12H15NO2/c1-12(2,3)8-5-4-6-9-11(8)15-7-10(14)13-9/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： XBSMBZCYPYXPHA-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)(C)C)C=CC=C2NC(=O)C1

8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1266915-66-5)

The compound 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1266915-66-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzoxazine core and tert-butyl substitution, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for heterocyclic compounds like 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one has surged due to their versatility in medicinal chemistry. This compound’s benzoxazinone scaffold is known for its stability and ability to interact with biological targets, making it a hotspot for structure-activity relationship (SAR) studies. With the rise of AI-driven drug design, computational tools are now being employed to optimize its derivatives for enhanced efficacy and reduced side effects, addressing common queries about "benzoxazine derivatives in drug development."

From an industrial perspective, CAS No. 1266915-66-5 is also investigated for its role in crop protection formulations. The tert-butyl group enhances lipophilicity, potentially improving the bioavailability of agrochemicals. This aligns with the global push for sustainable agriculture, as researchers explore eco-friendly alternatives to traditional pesticides. Users frequently search for "benzoxazinone applications in agriculture," highlighting its relevance in modern farming solutions.

The synthesis of 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one involves multi-step organic reactions, often starting from 2-aminophenol derivatives. Recent advancements in green chemistry have optimized these processes to minimize waste, resonating with the industry’s focus on environmental sustainability. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with regulatory standards—a topic frequently queried as "analytical methods for benzoxazine compounds."

In summary, 8-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a bridge between academic research and industrial innovation. Its dual utility in pharmaceuticals and agrochemicals, combined with its structural modularity, positions it as a compound of enduring interest. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture today.